molecular formula C15H15NO3 B8758202 Benzyl 2-[(pyridin-2-yl)oxy]propanoate CAS No. 605680-44-2

Benzyl 2-[(pyridin-2-yl)oxy]propanoate

Cat. No.: B8758202
CAS No.: 605680-44-2
M. Wt: 257.28 g/mol
InChI Key: ZVKCIDZFHPKTAH-UHFFFAOYSA-N
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Description

Benzyl 2-[(pyridin-2-yl)oxy]propanoate is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

605680-44-2

Molecular Formula

C15H15NO3

Molecular Weight

257.28 g/mol

IUPAC Name

benzyl 2-pyridin-2-yloxypropanoate

InChI

InChI=1S/C15H15NO3/c1-12(19-14-9-5-6-10-16-14)15(17)18-11-13-7-3-2-4-8-13/h2-10,12H,11H2,1H3

InChI Key

ZVKCIDZFHPKTAH-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)OCC1=CC=CC=C1)OC2=CC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2-hydroxypyridine (2.9 g, 30 mmol), benzyl lactate (5.0 g, 21 mmol) and triphenylphosphine (12 g, 47 mmol) in 100 mL of methylene chloride was added diethylazodicarboxylate (7.8 mL, 45 mmol) at 0° C. The reaction was allowed to warm to room temperature for 4 h. The resulting mixture was diluted with hexane (100 mL) and concentrated with 20 g of silica gel. The material was loaded onto a silica gel column, which was eluted with 10% ethyl acetate in hexane to give the title compound. 1H NMR (500 MHz, CD3OD): δ 8.00 (dd, 1H), 7.68 (ddd, 1H), 7.36-7.28 (m, 5 H), 6.94 (dd, 1H), 6.84 (dd, 1H), 5.30 (q, 1H), 5.18 (s, 2H), 1.59 (d, 3H). LC-MS: m/e 258 (M+H)+ (3.3 min).
Quantity
2.9 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
diethylazodicarboxylate
Quantity
7.8 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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